5-mercapto-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• Molecular Formula: C9H9N3O2S
• Molecular Weight: 223.25 g/mol
• IUPAC Name: 1,6-dimethyl-5-sulfanylidene-8H-pyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C9H9N3O2S/c1-4-3-10-7-5(6(4)15)8(13)11-9(14)12(7)2/h3H,1-2H3,(H,10,15)(H,11,13,14)
• InChI Key: AKGCUMYWCJSMIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CNC2=C(C1=S)C(=O)NC(=O)N2C

Description

5-Mercapto-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is a heterocyclic compound featuring a pyrido[2,3-d]pyrimidine-dione core with a sulfur-containing mercapto (-SH) group at position 5 and methyl (-CH₃) groups at positions 1 and 5. Its molecular formula is C₉H₉N₃O₂S, with a molecular weight of 223.25 g/mol. This compound is of interest in medicinal and agrochemical research due to its unique electronic and steric profile .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-mercapto-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione typically involves the cyclization of 5-acetyl-4-aminopyrimidines. One common method includes heating 5-acetyl-4-aminopyrimidines with sodium methoxide (MeONa) in butanol (BuOH) under reflux conditions. This reaction leads to the formation of pyrido[2,3-d]pyrimidin-5-one derivatives, where the acetyl methyl group and the amide carbonyl moiety are involved in the cyclization process .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through various purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

5-mercapto-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione undergoes several types of chemical reactions, including:

Oxidation: The mercapto group can be oxidized to form sulfoxides or sulfones.

Substitution: The methyl and mercapto groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: m-chloroperbenzoic acid (m-CPBA) is commonly used for the oxidation of the mercapto group.

Substitution: Benzylamine (BnNH2) can be used for the substitution of the mercapto group after prior oxidation.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Substitution: Benzyl-substituted derivatives.

Scientific Research Applications

5-mercapto-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione has a broad spectrum of biological activities and applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Exhibits antiproliferative, antimicrobial, anti-inflammatory, and analgesic properties.

Industry: May be used in the development of new materials with specific chemical properties.

Mechanism of Action

The mechanism of action of 5-mercapto-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione involves its interaction with specific molecular targets and pathways:

Molecular Targets: Phosphatidylinositol 3-kinase (PI3K) and protein tyrosine kinases.

Pathways Involved: Inhibition of PI3K and protein tyrosine kinases leads to the disruption of signaling pathways that regulate cell proliferation, survival, and inflammation.

Comparison with Similar Compounds

Substituent Variations in Pyrido[2,3-d]pyrimidine-diones

The substituents at positions 1, 3, 5, and 6 significantly influence the physicochemical and biological properties of pyrido[2,3-d]pyrimidine-diones. Key analogs include:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Activities
5-Mercapto-1,6-dimethylpyrido[2,3-d]pyrimidine-dione	1-CH₃, 6-CH₃, 5-SH	C₉H₉N₃O₂S	223.25	High H-bond capacity, redox activity
5-Hydroxy-1-methylpyrido[2,3-d]pyrimidine-dione	1-CH₃, 5-OH	C₈H₇N₃O₃	193.16	Moderate polarity, α-amylase inhibition potential
5-Methoxy-1,6-dimethylpyrido[2,3-d]pyrimidine-dione	1-CH₃, 6-CH₃, 5-OCH₃	C₁₀H₁₁N₃O₃	221.22	Enhanced lipophilicity, herbicidal activity
5-(2-Chlorophenyl)-1-methylpyrido[2,3-d]pyrimidine-dione	1-CH₃, 5-(2-Cl-C₆H₄)	C₁₄H₁₀ClN₃O₂	295.70	Steric bulk, potential antimicrobial activity

Key Observations :

• The mercapto group in the target compound provides stronger nucleophilicity and redox activity compared to hydroxy (-OH) or methoxy (-OCH₃) groups, which may enhance interactions with biological targets like enzymes .

Electronic Structure and Frontier Molecular Orbital (FMO) Analysis

Evidence from herbicidal activity studies () highlights the role of HOMO/LUMO energies in bioactivity. For example:

• Compound 2o (pyrido[2,3-d]pyrimidine-dione derivative): HOMO localized on the pyrido[2,3-d]pyrimidine ring, indicating electron-rich regions for target binding.
• Compound B (benzene-substituted analog): HOMO localized on the benzene ring, reducing interaction with pyrimidine-targeted enzymes .

The target compound’s mercapto group likely lowers LUMO energy, enhancing electron-accepting capacity and reactivity compared to flumioxazin (a herbicidal control) .

Ring Fusion and Isomeric Differences

Pyrido[2,3-d]pyrimidine-dione isomers, such as pyrido[3,2-d]pyrimidine-dione (70h) (), exhibit distinct electronic profiles due to altered ring fusion:

• 70h ([3,2-d] fusion): NMR shifts (δ 8.44 ppm for H6) suggest reduced aromaticity compared to the [2,3-d] fused target compound (δ 8.59 ppm for H7) .
• Bioactivity differences are anticipated; for example, [2,3-d] fused systems may better mimic natural pyrimidine cofactors in enzymes.

Biological Activity

5-Mercapto-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is a heterocyclic compound that belongs to the pyridopyrimidine family. Its unique structure, characterized by a fused pyridine and pyrimidine ring system along with a mercapto group, has attracted significant attention in medicinal chemistry due to its diverse biological activities. This article explores the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The chemical formula for 5-mercapto-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is $C_9H_{10}N_4O_2S$. The mercapto group enhances its reactivity and allows for various chemical modifications that can lead to novel derivatives with unique properties. Its structural features are summarized in the following table:

Feature	Description
Molecular Formula	C₉H₁₀N₄O₂S
Molecular Weight	210.26 g/mol
Functional Groups	Mercapto (-SH), Dimethyl (-CH₃)
Ring System	Fused pyridine and pyrimidine

Research indicates that 5-mercapto-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione exhibits significant biological activity through its interaction with various molecular targets:

• Inhibition of Kinases : The compound has been shown to inhibit phosphatidylinositol 3-kinase (PI3K) and protein tyrosine kinases. This inhibition disrupts critical signaling pathways involved in cell proliferation and survival, suggesting potential applications in cancer treatment and inflammatory diseases .
• Anticancer Activity : Studies have demonstrated that derivatives of this compound can exhibit antiproliferative effects against multiple cancer cell lines. For instance, one study highlighted its ability to inhibit cell growth in MCF-7 and A549 cancer cells .

Biological Activity Studies

Several studies have assessed the biological activity of 5-mercapto-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione:

• Cytotoxicity Testing : In vitro cytotoxicity assays conducted on various cancer cell lines (e.g., HepG2, HCT-116) revealed that the compound exhibits significant cytotoxic effects with IC50 values comparable to established chemotherapeutics .
• Mechanistic Insights : The mechanism by which this compound exerts its effects includes modulation of key signaling pathways that regulate cellular processes such as apoptosis and inflammation .

Case Study 1: Anticancer Efficacy

A study published in a peer-reviewed journal evaluated the anticancer efficacy of 5-mercapto-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione against breast cancer cells (MCF-7). The results indicated an IC50 value of approximately 0.09 µM, demonstrating potent activity compared to standard treatments .

Case Study 2: Inhibition of Protein Kinases

Another investigation focused on the compound's ability to inhibit protein kinases involved in cancer progression. The study found that it effectively reduced the phosphorylation levels of key proteins involved in cell cycle regulation .

Comparative Analysis with Related Compounds

The following table compares 5-mercapto-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione with structurally related compounds regarding their biological activities:

Compound Name	Structural Features	Biological Activity
5-Mercapto-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione	Fused pyridine-pyrimidine ring system	Inhibits PI3K; anticancer properties
Pyrido[2,3-d]pyrimidin-5-one derivatives	Similar core structure	Varies; some exhibit anti-cancer properties
Pyrido[2,3-d]pyrimidin-7-one derivatives	Different functional group positions	Anti-inflammatory; variable anticancer effects